6-(benzyloxy)-N-(4-(trifluoromethoxy)phenyl)pyrimidine-4-carboxamide

• IUPAC Name: 6-phenylmethoxy-N-[4-(trifluoromethoxy)phenyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C19H14F3N3O3/c20-19(21,22)28-15-8-6-14(7-9-15)25-18(26)16-10-17(24-12-23-16)27-11-13-4-2-1-3-5-13/h1-10,12H,11H2,(H,25,26)
• InChI Key: KRAUJJCJMFTPLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC=NC(=C2)C(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C19H14F3N3O3
• Molecular Weight: 389.3 g/mol

Description

6-(benzyloxy)-N-(4-(trifluoromethoxy)phenyl)pyrimidine-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is a pyrimidine derivative that has been shown to exhibit promising anti-cancer and anti-inflammatory properties. In

Scientific Research Applications

Synthesis and Biological Evaluation

Anticancer and Anti-5-Lipoxygenase Agents

A study on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives revealed their potential as anticancer and anti-5-lipoxygenase agents. These compounds were synthesized via condensation, showcasing the versatility of pyrimidine derivatives in drug development. The synthesized compounds displayed significant cytotoxic activity against cancer cell lines HCT-116 and MCF-7, as well as inhibitory effects on 5-lipoxygenase, an enzyme associated with inflammation and cancer (Rahmouni et al., 2016).

Antimicrobial Activity

Pyrimidine-6-Carboxamides

Research into the antimicrobial properties of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides demonstrated promising results against a range of microorganisms, including Proteus vulgaris and Pseudomonas aeruginosa. These compounds outperformed reference drugs streptomycin and metronidazole against Bacillus subtilis and Candida albicans fungi, showcasing the potential of pyrimidine derivatives in addressing antibiotic resistance (Kolisnyk et al., 2015).

Anti-Tubercular Scaffolds

4-(Benzyloxy)-N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) Benzamide Derivatives

A series of novel derivatives were synthesized and showed potent anti-tubercular activity against Mycobacterium tuberculosis. These findings underscore the role of pyrimidine derivatives in developing new therapeutic agents for tuberculosis, a global health challenge. The study highlights the importance of molecular docking studies in identifying compounds with high activity and favorable ADMET properties (Nimbalkar et al., 2018).

Material Science Applications

Electron Transporting Materials

In the field of materials science, pyrimidine-containing compounds have been developed for their electronic properties. New pyrimidine-containing star-shaped compounds were synthesized and characterized, exhibiting favorable electron affinity and high triplet energy levels. These properties are crucial for the performance of organic light-emitting devices (OLEDs), demonstrating the compound's potential in electronic and optoelectronic applications (Yin et al., 2016).